Cas no 37627-16-0 (1-Imidazolidinecarbonylchloride, 2-thioxo-)

• Product name: 1-Imidazolidinecarbonylchloride, 2-thioxo-
• CAS No: 37627-16-0
• MF: C₄H₅ClN₂OS
• MW: 164.613298177719
• CID: 296979
• PubChem ID: 12900322

1-Imidazolidinecarbonylchloride, 2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1-Imidazolidinecarbonylchloride, 2-thioxo-
• 1-Imidazolidinecarbonyl chloride, 2-thioxo- (9CI)
• 2-sulfanylideneimidazolidine-1-carbonyl chloride
• 1-IMIDAZOLIDINECARBONYLCHLORIDE,2-THIOXO-
• 1-Chlorocarbonyl-imidazolidine-2-thione
• 1-IMIDAZOLIDINECARBONYL CHLORIDE, 2-THIOXO-
• DTXSID60512553
• SCHEMBL11685172
• 37627-16-0
• RUZNGTORRLNXHV-UHFFFAOYSA-N
• 2-sulfanyl-4,5-dihydro-1H-imidazole-1-carbonyl chloride
• EN300-1611757

• Inchi： InChI=1S/C4H5ClN2OS/c5-3(8)7-2-1-6-4(7)9/h1-2H2,(H,6,9)
• InChI Key： RUZNGTORRLNXHV-UHFFFAOYSA-N
• SMILES： S=C1NCCN1C(Cl)=O

Computed Properties

• Exact Mass: 163.98125
• Monoisotopic Mass: 163.9811117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines